Cas no 2228354-35-4 (3-(2-bromo-4-chlorophenyl)azetidin-3-ol)

• Product Name: 3-(2-bromo-4-chlorophenyl)azetidin-3-ol
• CAS No: 2228354-35-4
• MF: C₉H₉BrClNO
• MW: 262.53086066246
• CID: 6521289
• PubChem ID: 165667881
• Update Time: 2025-11-01

3-(2-bromo-4-chlorophenyl)azetidin-3-ol Chemical and Physical Properties

Names and Identifiers

• 3-(2-bromo-4-chlorophenyl)azetidin-3-ol
• EN300-1909513
• 2228354-35-4

• Inchi： 1S/C9H9BrClNO/c10-8-3-6(11)1-2-7(8)9(13)4-12-5-9/h1-3,12-13H,4-5H2
• InChI Key： PKMXKTGUICEWSU-UHFFFAOYSA-N
• SMILES： BrC1C=C(C=CC=1C1(CNC1)O)Cl

Computed Properties

• Exact Mass: 260.95560g/mol
• Monoisotopic Mass: 260.95560g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 198
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 32.3Ų

Additional information on 3-(2-bromo-4-chlorophenyl)azetidin-3-ol

Introduction to 3-(2-bromo-4-chlorophenyl)azetidin-3-ol (CAS No. 2228354-35-4)

3-(2-bromo-4-chlorophenyl)azetidin-3-ol is a significant compound in the realm of pharmaceutical chemistry, characterized by its unique structural framework and potential biological activities. This molecule, identified by the Chemical Abstracts Service Number (CAS No.) 2228354-35-4, has garnered attention due to its role as a key intermediate in the synthesis of various pharmacologically active agents. The presence of both bromo and chloro substituents on the aromatic ring, coupled with the azetidinone scaffold, imparts distinct reactivity and functional properties that make it a valuable scaffold for medicinal chemistry investigations.

The azetidin-3-ol moiety is a cyclic amide derivative with a five-membered ring, featuring an hydroxyl group at the 3-position. This structural motif is known to exhibit diverse biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The introduction of halogen atoms at the 2-position and 4-position of the phenyl ring further modulates the electronic and steric properties of the molecule, influencing its interactions with biological targets. Such modifications are often employed to enhance binding affinity and selectivity in drug design.

In recent years, there has been a growing interest in exploring novel heterocyclic compounds for therapeutic applications. The 3-(2-bromo-4-chlorophenyl)azetidin-3-ol structure represents an excellent candidate for further investigation due to its potential to serve as a lead compound in drug discovery programs. Researchers have been particularly intrigued by its ability to interact with enzymes and receptors involved in various disease pathways. For instance, studies have suggested that compounds with similar scaffolds may inhibit kinases and other enzymes implicated in cancer progression.

One of the most compelling aspects of 3-(2-bromo-4-chlorophenyl)azetidin-3-ol is its versatility in chemical modification. The presence of both bromo and chloro atoms provides multiple sites for further functionalization, allowing chemists to tailor the molecule's properties for specific biological targets. This flexibility has led to numerous synthetic strategies being developed to explore its derivatives. For example, palladium-catalyzed cross-coupling reactions have been widely used to introduce additional substituents at the aromatic ring, enhancing the compound's pharmacological profile.

The synthesis of 3-(2-bromo-4-chlorophenyl)azetidin-3-ol typically involves multi-step organic transformations, starting from readily available precursors. The process often begins with the preparation of a brominated or chlorinated phenyl derivative, which is then coupled with an azetidinone precursor via nucleophilic substitution or other coupling methods. The introduction of the hydroxyl group at the 3-position of the azetidinone ring is typically achieved through oxidation or hydrolysis reactions. These synthetic routes highlight the compound's accessibility while maintaining high purity standards necessary for pharmaceutical applications.

From a computational chemistry perspective, 3-(2-bromo-4-chlorophenyl)azetidin-3-ol has been subjected to extensive molecular modeling studies to understand its interactions with biological targets. Quantum mechanical calculations have been employed to predict binding affinities and identify key interaction sites on potential receptors or enzymes. These studies have provided valuable insights into how structural modifications can influence binding properties, guiding rational drug design efforts.

The pharmacological evaluation of 3-(2-bromo-4-chlorophenyl)azetidin-3-ol has revealed several promising activities. In vitro assays have demonstrated its ability to inhibit certain kinases and reduce inflammation in cellular models. Additionally, preclinical studies have shown potential therapeutic effects against various diseases, including cancer and autoimmune disorders. These findings underscore the compound's significance as a lead structure in medicinal chemistry research.

One notable application of 3-(2-bromo-4-chlorophenyl)azetidin-3-ol is in the development of novel antibiotics. The azetidinone scaffold is known to exhibit broad-spectrum antimicrobial activity, making it an attractive candidate for combating resistant bacterial strains. By incorporating halogenated aromatic rings into this scaffold, researchers aim to enhance efficacy while minimizing side effects associated with traditional antibiotics.

The future directions for research on 3-(2-bromo-4-chlorophenyl)azetidin-3-ol are multifaceted. Continued exploration of its derivatives through combinatorial chemistry and high-throughput screening may uncover new therapeutic agents with improved pharmacological profiles. Additionally, investigating its mechanism of action will provide deeper insights into its biological effects and inform further optimization strategies.

In conclusion, 3-(2-bromo-4-chlorophenyl)azetidin-3-ol (CAS No. 2228354-35-4) represents a fascinating compound with significant potential in pharmaceutical research. Its unique structural features and diverse biological activities make it a valuable scaffold for drug discovery efforts aimed at treating various diseases. As research progresses，this molecule is likely to play an increasingly important role in developing next-generation therapeutics.